Cas no 200956-20-3 (Benzene,1-(phenylmethoxy)-4-(2,2,2-trifluoroethoxy)-)

• Product Name: Benzene,1-(phenylmethoxy)-4-(2,2,2-trifluoroethoxy)-
• CAS No: 200956-20-3
• MF: C₁₅H₁₃F₃O₂
• MW: 282.257735013962
• CID: 240804
• PubChem ID: 22737374
• Update Time: 2025-05-23

Benzene,1-(phenylmethoxy)-4-(2,2,2-trifluoroethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-(phenylmethoxy)-4-(2,2,2-trifluoroethoxy)-
• 1-(Benzyloxy)-4-(2,2,2-trifluoroethoxy)benzene
• 1-phenylmethoxy-4-(2,2,2-trifluoroethoxy)benzene
• PC2178
• MFCD04972669
• benzyl 4-(2,2,2-trifluoroethoxy)phenyl ether
• 200956-20-3
• 1-phenylmethoxy-4-[2,2,2-tris(fluoranyl)ethoxy]benzene
• SCHEMBL4340540
• A814235
• 1-Benzyloxy-4-trifluoroethoxybenzene
• DTXSID90627967
• 1-(Benzyloxy)-4-(2,2,2-trifluoroethoxy)benzene 98%
• 1-phenylmethoxy-4-(2, 2, 2-trifluoroethoxy)benzene
• 1-Benzyloxy-4-(2,2,2-trifluoroethoxy)benzene

• Inchi： 1S/C15H13F3O2/c16-15(17,18)11-20-14-8-6-13(7-9-14)19-10-12-4-2-1-3-5-12/h1-9H,10-11H2
• InChI Key： ZDJCEZWOTFPSHI-UHFFFAOYSA-N
• SMILES： FC(COC1C=CC(=CC=1)OCC1C=CC=CC=1)(F)F

Computed Properties

• Exact Mass: 282.08700
• Monoisotopic Mass: 282.087
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 18.5A^2

Experimental Properties

• Density: 1.221
• Boiling Point: 335.6°Cat760mmHg
• Flash Point: 164.8°C
• Refractive Index: 1.511
• PSA: 18.46000
• LogP: 4.20670

Benzene,1-(phenylmethoxy)-4-(2,2,2-trifluoroethoxy)- Security Information

• Hazard Statement： Irritant
• Safety Instruction： S24/25
• Hazardous Material Identification：

Additional information on Benzene,1-(phenylmethoxy)-4-(2,2,2-trifluoroethoxy)-

Benzene,1-(phenylmethoxy)-4-(2,2,2-trifluoroethoxy) - A Comprehensive Overview

The compound Benzene,1-(phenylmethoxy)-4-(2,2,2-trifluoroethoxy), identified by the CAS number No 200956-20-3, is a highly specialized aromatic compound with significant applications in various fields. This compound is characterized by its unique structure, which includes a benzene ring substituted with two distinct ether groups: a phenylmethoxy group at position 1 and a trifluoroethoxy group at position 4. The combination of these substituents imparts distinctive chemical and physical properties to the molecule.

Recent studies have highlighted the importance of Benzene,1-(phenylmethoxy)-4-(2,2,2-trifluoroethoxy) in the development of advanced materials and pharmaceuticals. The phenylmethoxy group contributes to the molecule's aromaticity and stability, while the trifluoroethoxy group introduces fluorine atoms, which are known for their electron-withdrawing effects. This unique balance of electronic properties makes the compound highly versatile in chemical reactions and applications.

One of the most notable applications of this compound is in the synthesis of high-performance polymers. Researchers have demonstrated that Benzene,1-(phenylmethoxy)-4-(2,2,2-trifluoroethoxy) can serve as a building block for creating polymers with enhanced thermal stability and mechanical strength. These polymers have potential uses in aerospace and automotive industries where durable materials are essential.

In the pharmaceutical sector, this compound has shown promise as an intermediate in drug synthesis. Its ability to undergo various functional group transformations makes it valuable in designing bioactive molecules. Recent studies have explored its role in developing drugs targeting specific enzymes and receptors, highlighting its potential in therapeutic applications.

The synthesis of Benzene,1-(phenylmethoxy)-4-(2,2,2-trifluoroethoxy) involves a multi-step process that typically includes nucleophilic substitution and coupling reactions. The introduction of the trifluoroethoxy group is often achieved through a nucleophilic aromatic substitution mechanism under specific reaction conditions to ensure high yields and purity.

From an environmental perspective, understanding the degradation pathways of Benzene,1-(phenylmethoxy)-4-(2,2,2-trifluoroethoxy) is crucial for assessing its impact on ecosystems. Recent research has focused on biodegradation studies under various environmental conditions to determine its persistence and potential risks to aquatic life.

In conclusion, Benzene,1-(phenylmethoxy)-4-(2,2,2-trifluoroethoxy) (CAS No 200956-20-3) is a compound with diverse applications across multiple industries. Its unique chemical structure and properties make it an essential component in modern material science and pharmaceutical development. As research continues to uncover new uses and optimizations for this compound, its role in advancing technology and medicine is expected to grow significantly.